Cas no 7486-95-5 (3-azatricyclo[4.2.1.02,?]nonan-4-one)

3-azatricyclo[4.2.1.02,?]nonan-4-one structure

7486-95-5 structure

Product Name:3-azatricyclo[4.2.1.02,?]nonan-4-one

CAS No:7486-95-5

MF:C₈H₁₁NO

MW:137.179042100906

MDL:MFCD20481983

CID:891635

PubChem ID:303983

Update Time:2025-04-19

3-azatricyclo[4.2.1.02,?]nonan-4-one Chemical and Physical Properties

Names and Identifiers

- 3-AZA-TRICYCLO[4.2.1.0(2,5)]NONAN-4-ONE
- 3-AZA-TRICYCLO[4.2.1.0*2,5*]NONAN-4-ONE
- NORBORNANE-AZETIDINONE
- 3-azatricyclo[4.2.1.02,?]nonan-4-one
- NSC194651
- 3-AZATRICYCLO[4.2.1.0(2),?]NONAN-4-ONE
- 3-azatricyclo[4.2.1.0^{2,5}]nonan-4-one
- NSC-194651
- SCHEMBL775365
- EN300-79903
- NPAUQPZSOILENA-UHFFFAOYSA-N
- 7486-95-5
- 3-azatricyclo[4.2.1.02,5]nonan-4-one
- AB03868
- AKOS006359088
- 3-azatricyclo[4.2.1.0,2,5]nonan-4-one
- DTXSID101289696
- Z1203733996
- 3-azatricyclo[4.2.1.0?,?]nonan-4-one
- STR05624
- 3-aza-tricyclo[4.2.1.02,5]nonan-4-one
- 3-AZATRICYCLO[4.2.1.0(2,5)]NONAN-4-ONE
- 3-azatricyclo[4.2.1.0(2),]nonan-4-one
- G60019
- MDL： MFCD20481983
- Inchi： 1S/C8H11NO/c10-8-6-4-1-2-5(3-4)7(6)9-8/h4-7H,1-3H2,(H,9,10)
- InChI Key： NPAUQPZSOILENA-UHFFFAOYSA-N
- SMILES： O=C1C2C(C3CCC2C3)N1

Computed Properties

Exact Mass: 137.08400
Monoisotopic Mass: 137.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 29.1Å²

Experimental Properties

Density: 1.0630 (rough estimate)
Melting Point: 63-66 °C
Boiling Point: 252.03°C (rough estimate)
Refractive Index: 1.5470 (estimate)
PSA: 29.10000
LogP: 0.85970

3-azatricyclo[4.2.1.02,?]nonan-4-one Security Information

Safety Instruction： S24/25

3-azatricyclo[4.2.1.02,?]nonan-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B408253-10mg	3-azatricyclo[4.2.1.0,2,5]nonan-4-one	7486-95-5		10mg	$ 50.00	2022-06-07
TRC	B408253-50mg	3-azatricyclo[4.2.1.0,2,5]nonan-4-one	7486-95-5		50mg	$ 185.00	2022-06-07
TRC	B408253-100mg	3-azatricyclo[4.2.1.0,2,5]nonan-4-one	7486-95-5		100mg	$ 275.00	2022-06-07
Apollo Scientific	OR309424-1g	3-Aza-tricyclo[4.2.1.02,5]nonan-4-one	7486-95-5		1g	£241.00	2025-02-20
abcr	AB304597-5 g	(exo)-(+/-)-3-Aza-tricyclo[4.2.1.0(2.5)]nonane-4-one; 98%	7486-95-5		5 g	€485.00	2023-07-19
Enamine	EN300-79903-0.05g	3-azatricyclo[4.2.1.0,2,5]nonan-4-one	7486-95-5	95%	0.05g	$153.0	2024-05-21
Enamine	EN300-79903-0.1g	3-azatricyclo[4.2.1.0,2,5]nonan-4-one	7486-95-5	95%	0.1g	$228.0	2024-05-21
Enamine	EN300-79903-0.25g	3-azatricyclo[4.2.1.0,2,5]nonan-4-one	7486-95-5	95%	0.25g	$325.0	2024-05-21
Enamine	EN300-79903-0.5g	3-azatricyclo[4.2.1.0,2,5]nonan-4-one	7486-95-5	95%	0.5g	$512.0	2024-05-21
Enamine	EN300-79903-1.0g	3-azatricyclo[4.2.1.0,2,5]nonan-4-one	7486-95-5	95%	1.0g	$656.0	2024-05-21

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2. An autoreduction method to prepare plasmonic gold-embedded polypeptide micelles for synergistic chemo-photothermal therapy†

Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
3. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

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4. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

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